Cas no 2137661-70-0 (1(2H)-Quinolinecarboxamide, 6-(2-aminoethyl)-N-(1,1-dimethylpropyl)-3,4-dihydro-)

• Product Name: 1(2H)-Quinolinecarboxamide, 6-(2-aminoethyl)-N-(1,1-dimethylpropyl)-3,4-dihydro-
• CAS No: 2137661-70-0
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 5297747
• Update Time: 2025-08-03

1(2H)-Quinolinecarboxamide, 6-(2-aminoethyl)-N-(1,1-dimethylpropyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxamide, 6-(2-aminoethyl)-N-(1,1-dimethylpropyl)-3,4-dihydro-

• Inchi： 1S/C17H27N3O/c1-4-17(2,3)19-16(21)20-11-5-6-14-12-13(9-10-18)7-8-15(14)20/h7-8,12H,4-6,9-11,18H2,1-3H3,(H,19,21)
• InChI Key： XHCRSWMUUVBALK-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)(C)CC)=O)C2=C(C=C(CCN)C=C2)CCC1

Additional information on 1(2H)-Quinolinecarboxamide, 6-(2-aminoethyl)-N-(1,1-dimethylpropyl)-3,4-dihydro-

Recent Advances in the Study of 1(2H)-Quinolinecarboxamide, 6-(2-aminoethyl)-N-(1,1-dimethylpropyl)-3,4-dihydro- (CAS: 2137661-70-0)

The compound 1(2H)-Quinolinecarboxamide, 6-(2-aminoethyl)-N-(1,1-dimethylpropyl)-3,4-dihydro- (CAS: 2137661-70-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of 2137661-70-0, which contribute to its bioactivity. The quinoline core, coupled with the aminoethyl and dimethylpropyl substituents, has been shown to interact with specific biological targets, including enzymes and receptors implicated in various disease pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate these interactions, providing a foundation for further drug development.

One of the key findings from recent investigations is the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preliminary in vitro and in vivo studies suggest that 2137661-70-0 exhibits selective binding affinity for certain PPI interfaces, making it a promising candidate for therapeutic intervention.

In addition to its role in PPIs, 2137661-70-0 has also been explored for its anti-inflammatory and antimicrobial properties. Experimental data indicate that the compound can inhibit the activity of pro-inflammatory cytokines and exhibit bacteriostatic effects against a range of Gram-positive and Gram-negative bacteria. These findings open new avenues for the development of novel anti-inflammatory and antimicrobial agents.

Despite these promising results, challenges remain in the optimization of 2137661-70-0 for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward preclinical trials.

In conclusion, the latest research on 1(2H)-Quinolinecarboxamide, 6-(2-aminoethyl)-N-(1,1-dimethylpropyl)-3,4-dihydro- (CAS: 2137661-70-0) underscores its potential as a versatile scaffold for drug discovery. Continued exploration of its pharmacological properties and mechanisms of action will be essential for realizing its therapeutic potential and addressing unmet medical needs.